Cas no 22632-51-5 (1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-)

• Product Name: 1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
• CAS No: 22632-51-5
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 269219
• PubChem ID: 211192
• Update Time: 2025-04-19

1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
• Piperazine, 1-methyl-4-(2-propylvaleryl)-
• BRN 0780512
• 22632-51-5
• 1-Methyl-4-(2-propylvaleryl)piperazine
• SCHEMBL21078258
• DTXSID10177171

• Inchi： 1S/C13H26N2O/c1-4-6-12(7-5-2)13(16)15-10-8-14(3)9-11-15/h12H,4-11H2,1-3H3
• InChI Key： IBFBDYUBCKIREM-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 226.20468
• Monoisotopic Mass: 226.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.946
• Boiling Point: 334.5°Cat760mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.474
• PSA: 23.55